(6-Chloropyridin-3-yl)(phenyl)methanol

• Molecular Formula: C12H10ClNO
• Molecular Weight: 219.66 g/mol
• IUPAC Name: (6-chloropyridin-3-yl)-phenylmethanol
• InChI: InChI=1S/C12H10ClNO/c13-11-7-6-10(8-14-11)12(15)9-4-2-1-3-5-9/h1-8,12,15H
• InChI Key: XODIEOAQUIXWST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CN=C(C=C2)Cl)O

Description

The compound (6-Chloropyridin-3-yl)(phenyl)methanol is a diaryl methanol derivative featuring a hydroxyl-bearing carbon connected to both a 6-chloropyridin-3-yl group and a phenyl group. For instance, (6-chloropyridin-3-yl)methanol (CAS 21543-49-7) is a closely related compound with a molecular formula C₆H₆ClNO, molecular weight 143.57 g/mol, and applications as a pharmaceutical intermediate .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The following table compares (6-Chloropyridin-3-yl)(phenyl)methanol with structurally related compounds, emphasizing functional groups, physicochemical properties, and biological activities:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Physicochemical Properties	Biological Activity/Applications
(6-Chloropyridin-3-yl)(phenyl)methanol	C₁₂H₁₀ClNO*	219.67	Pyridine, chlorophenyl, methanol	Limited data; inferred lipophilicity	Hypothesized CNS or antimicrobial activity
(6-Chloropyridin-3-yl)methanol	C₆H₆ClNO	143.57	Chloropyridine, methanol	MP: Not reported; soluble in polar solvents	Pharmaceutical intermediate
(6-Chloropyridin-3-yl)-(4-fluorophenyl)methanol	C₁₂H₉ClFNO	237.66	Fluorophenyl, chloropyridine	Higher lipophilicity vs. phenyl analog	Potential neuroactive or metabolic stability
3-(6-Chloropyridin-3-yl)propanoic acid	C₈H₈ClNO₂	185.61	Carboxylic acid, chloropyridine	MP: 97–99°C; ionizable group	Intermediate in agrochemical synthesis
5-(6-Chloropyridin-3-yl methyl)-4-phenyl-1,2,4-triazole-3-thiol	C₁₃H₁₀ClN₃S	283.76	Triazole, thiol, chloropyridine	Solid; hydrogen-bonding capacity	Antibacterial activity (Gram+ bacteria)
Imidacloprid	C₉H₁₀ClN₅O₂	255.66	Imidazolidine, nitroamide	Wettable powder; systemic insecticide	Neurotoxic insecticide targeting nAChRs

Key Comparative Insights

In contrast, imidacloprid’s imidazolidine and nitro groups enable selective binding to insect nicotinic acetylcholine receptors (nAChRs), causing neurotoxicity . Fluorination in (6-chloropyridin-3-yl)-(4-fluorophenyl)methanol enhances lipophilicity and metabolic stability compared to the non-fluorinated analog, a common strategy in drug design .

Functional Group Reactivity: Carboxylic acid derivatives (e.g., 3-(6-chloropyridin-3-yl)propanoic acid) are ionizable, improving solubility for formulation in agrochemicals . Methanol-containing analogs (e.g., (6-chloropyridin-3-yl)methanol) serve as versatile intermediates for further alkylation or conjugation, as seen in the synthesis of triazole derivatives .

Structural Complexity and Target Engagement: The imidazolidinone scaffold in (R)-(3-(2-(6-chloropyridin-3-yl)ethyl)-2-iminoimidazolidin-4-yl)methanol (C₁₆H₁₉ClN₄O) provides rigidity and chiral specificity, enabling potent α4β2 nAChR antagonism . This contrasts with simpler diaryl methanols, which lack such targeted binding motifs.

Notes and Limitations

Data Gaps: Direct evidence for (6-Chloropyridin-3-yl)(phenyl)methanol is sparse; comparisons rely on structural analogs.

Contradictions : Some compounds (e.g., imidacloprid) exhibit high bioactivity but also toxicity, underscoring the need for substituent optimization .

Methodological Consistency : Structural validations using tools like SHELXL and ORTEP-3 ensure accuracy in reported crystallographic data for related compounds.